Cas no 2222520-23-0 (Carbamimidothioic acid, N'-cyano-N-methyl-, methyl ester, [C(E)]-)

• Product Name: Carbamimidothioic acid, N'-cyano-N-methyl-, methyl ester, [C(E)]-
• CAS No: 2222520-23-0
• MF: C₄H₇N₃S
• MW: 129.183478593826
• CID: 5995940
• PubChem ID: 111103
• Update Time: 2025-05-30

Carbamimidothioic acid, N'-cyano-N-methyl-, methyl ester, [C(E)]- Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid, N'-cyano-N-methyl-, methyl ester, [C(E)]-
• AKOS005145347
• AKOS017278426
• MFCD00078154
• N-Cyano-N',S-dimethylisothiourea
• N-cyano-N'-methylcarbamimido-thioic acid, methyl ester
• N-cyano-N',S-dimethyl-isothiourea
• 1841156-01-1
• 1-Cyano-2,3-dimethyl-2-thiopseudourea
• Methyl N'-cyano-N-methylimidothiocarbamate #
• EN300-7001539
• methyl n-cyano-n'-methylcarbamimidothioate
• 3-cyano-1-methyl-2-methylisothiourea
• 2222520-23-0
• N-cyano-N'-methylcarbamimidothioic acid methyl ester
• 5848-24-8
• D89357
• (E)-methyl N'-cyano-N-methylcarbamimidothioate
• DTXSID00207173
• FT-0693598
• AKOS003676676
• N-cyano-N'-methyl-S-methyl isothiourea
• Pseudourea, 1-cyano-2,3-dimethyl-2-thio-
• N-cyano-N'-methylcarbamimidothioic acid, methyl ester
• Methyl N'-cyano-N-methylcarbamimidothioate
• SCHEMBL4477799
• N,S-dimethyl-N'-cyano-isothiourea
• S-methyl N-cyano-N'-methylcarbamimido-thioate
• Carbamimidothioic acid, N-cyano-N'-methyl-, methyl ester
• N'-cyano-N-methyl(methylsulfanyl)methanimidamide
• N-cyano-N',S-dimethyl isothiourea
• EINECS 227-440-8
• Pseudourea, 3-cyano-1,2-dimethyl-2-thio-
• (E)-N'-cyano-N-methyl(methylsulfanyl)methanimidamide
• 1-Cyano-2,3-dimethylisothiourea
• EN300-19854
• N-cyano N',S-dimethylisothiourea
• N-cyano-N', S-dimethylisothiourea
• N-cyano-N'.S-dimethylisothiourea
• S-Methyl N-cyano-N'-methylcarbamimidothioate
• SCHEMBL21222594

• Inchi： 1S/C4H7N3S/c1-6-4(8-2)7-3-5/h1-2H3,(H,6,7)
• InChI Key： MHGGQXIPBPGZFB-UHFFFAOYSA-N
• SMILES： S(C)/C(/NC#N)=N\C

Computed Properties

• Exact Mass: 129.03606841g/mol
• Monoisotopic Mass: 129.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 195.1±23.0 °C(Predicted)
• pka: -2.13±0.50(Predicted)

Additional information on Carbamimidothioic acid, N'-cyano-N-methyl-, methyl ester, [C(E)]-

Carbamimidothioic acid, N'-cyano-N-methyl-, methyl ester, [C(E)]- (CAS No. 2222520-23-0): A Comprehensive Overview

Carbamimidothioic acid, N'-cyano-N-methyl-, methyl ester, [C(E)]- (CAS No. 2222520-23-0) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in various synthetic pathways and biological applications. The nomenclature of the compound provides valuable insights into its chemical properties and potential functionalities, making it a subject of extensive study and interest.

The structure of Carbamimidothioic acid, N'-cyano-N-methyl-, methyl ester, [C(E)]- features a complex arrangement of atoms that contribute to its reactivity and utility in synthetic chemistry. The presence of a methyl ester group and a cyano functional group enhances its versatility, enabling it to participate in diverse chemical reactions. These features make it an invaluable intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents.

In recent years, the compound has been extensively studied for its potential applications in drug discovery and development. Its unique chemical properties have made it a valuable tool in the synthesis of heterocyclic compounds, which are known for their wide range of biological activities. The methyl ester moiety, in particular, has been shown to influence the solubility and bioavailability of derived compounds, making it an attractive feature for pharmaceutical applications.

One of the most compelling aspects of Carbamimidothioic acid, N'-cyano-N-methyl-, methyl ester, [C(E)]- is its role in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop new analogs with enhanced pharmacological properties. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are crucial in targeting various forms of cancer. The cyano group, in particular, has been found to enhance binding affinity to biological targets, improving the efficacy of derived drugs.

The compound's significance extends beyond its role as a synthetic intermediate. It has also been explored as a potential prodrug precursor, where it can be converted into active pharmaceutical ingredients (APIs) within the body. This approach has gained traction due to its ability to improve drug delivery and reduce side effects. The methyl ester group plays a critical role in this process by facilitating metabolic conversion into more active forms.

Advances in computational chemistry have further highlighted the potential of Carbamimidothioic acid, N'-cyano-N-methyl-, methyl ester, [C(E)]- as a key intermediate. Molecular modeling studies have revealed its interaction patterns with various biological targets, providing insights into how it can be optimized for better therapeutic outcomes. These computational approaches have complemented experimental work, enabling researchers to design more effective derivatives with improved pharmacokinetic profiles.

The compound's versatility has also led to its application in material science and industrial chemistry. Its unique reactivity allows it to participate in polymerization reactions and the synthesis of functional materials. These applications underscore its broad utility beyond pharmaceuticals and highlight its importance as a building block in modern chemistry.

Recent research has also explored the environmental impact and sustainability aspects of using Carbamimidothioic acid, N'-cyano-N-methyl-, methyl ester, [C(E)]-. Studies have focused on developing greener synthetic routes that minimize waste and reduce energy consumption. These efforts align with global initiatives aimed at promoting sustainable chemistry practices and reducing the environmental footprint of chemical manufacturing processes.

The future prospects for this compound remain promising as research continues to uncover new applications and optimize existing ones. Its role in drug discovery continues to evolve, with ongoing studies exploring its potential in treating neurological disorders and infectious diseases. The development of novel synthetic methodologies further enhances its accessibility and utility for researchers worldwide.

In conclusion, Carbamimidothioic acid, N'-cyano-N-methyl-, methyl ester, [C(E)]- (CAS No. 2222520-23-0) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it an indispensable tool in pharmaceutical synthesis and material science. As research progresses, we can expect to see even more innovative applications emerge from this versatile chemical entity.